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Compound of Interest

Compound Name:
N-Benzyl-2-bromo-N-

methylbenzamide

Cat. No.: B040479 Get Quote

CAS Number: 124461-28-5

This technical guide provides a comprehensive overview of N-Benzyl-2-bromo-N-
methylbenzamide, a halogenated aromatic amide of interest to researchers and professionals

in the fields of organic synthesis and drug development. This document outlines its chemical

properties, provides a detailed experimental protocol for its synthesis, and includes relevant

analytical data.

Chemical and Physical Properties
N-Benzyl-2-bromo-N-methylbenzamide is a white to off-white solid. A summary of its key

chemical and physical properties is presented in the table below.[1]
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Property Value Source

CAS Number 124461-28-5 [1][2]

Molecular Formula C₁₅H₁₄BrNO [1]

Molecular Weight 304.18 g/mol [1]

IUPAC Name
N-benzyl-2-bromo-N-

methylbenzamide
[1]

Synonyms

N-Benzyl-N-methyl 2-

bromobenzamide, Benzamide,

2-bromo-N-methyl-N-

(phenylmethyl)-

[1]

Calculated LogP 3.6 [1]

Hydrogen Bond Donor Count 0 [1]

Hydrogen Bond Acceptor

Count
1 [1]

Rotatable Bond Count 3 [1]

Synthesis
The synthesis of N-Benzyl-2-bromo-N-methylbenzamide is typically achieved through the

acylation of N-benzyl-N-methylamine with 2-bromobenzoyl chloride. This reaction is a standard

method for the formation of amides.[3]

Experimental Protocol: Synthesis of N-Benzyl-2-bromo-
N-methylbenzamide
This protocol is based on general procedures for the N-acylation of secondary amines.[4][5]

Materials:

N-benzyl-N-methylamine

2-Bromobenzoyl chloride
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Triethylamine (or another suitable base)

Dichloromethane (or another suitable anhydrous solvent)

Saturated aqueous sodium bicarbonate solution

Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Silica gel for column chromatography

Hexanes and Ethyl acetate for chromatography

Procedure:

In a clean, dry round-bottom flask equipped with a magnetic stir bar and under an inert

atmosphere (e.g., nitrogen or argon), dissolve N-benzyl-N-methylamine (1.0 equivalent) and

triethylamine (1.2 equivalents) in anhydrous dichloromethane.

Cool the solution to 0 °C in an ice bath.

Slowly add a solution of 2-bromobenzoyl chloride (1.1 equivalents) in anhydrous

dichloromethane to the stirred reaction mixture.

Allow the reaction to warm to room temperature and stir for 12-24 hours. The progress of the

reaction can be monitored by thin-layer chromatography (TLC).

Upon completion, quench the reaction by adding water.

Transfer the mixture to a separatory funnel and wash sequentially with saturated aqueous

sodium bicarbonate solution and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate under reduced pressure to obtain the crude product.

Purify the crude product by flash column chromatography on silica gel using a gradient of

ethyl acetate in hexanes to afford the pure N-Benzyl-2-bromo-N-methylbenzamide.
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Logical Workflow for Synthesis:

Synthesis workflow for N-Benzyl-2-bromo-N-methylbenzamide.

Analytical Data
The structure and purity of the synthesized N-Benzyl-2-bromo-N-methylbenzamide can be

confirmed by various analytical techniques.

Analytical Data Type Expected Characteristics

¹H NMR

Signals corresponding to the aromatic protons

of the benzyl and bromobenzoyl groups, the

benzylic methylene protons, and the N-methyl

protons.

¹³C NMR

Resonances for the carbonyl carbon, aromatic

carbons, benzylic carbon, and the N-methyl

carbon.

Mass Spectrometry (MS)

A molecular ion peak corresponding to the

molecular weight of the compound (m/z ≈

303/305 for the bromine isotopes).

Infrared (IR) Spectroscopy

A characteristic strong absorption band for the

amide carbonyl group (C=O) typically in the

range of 1630-1680 cm⁻¹.

Biological Activity
While specific biological data for N-Benzyl-2-bromo-N-methylbenzamide is not extensively

available in the public domain, related N-substituted benzamide derivatives have been

investigated for their potential as antitumor agents.[6][7] For instance, some studies have

focused on N-substituted benzamides as histone deacetylase (HDAC) inhibitors.[6] Further

research is required to elucidate the specific biological profile of N-Benzyl-2-bromo-N-
methylbenzamide.

Signaling Pathway Hypothesis (General for HDAC Inhibitors):
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The diagram below illustrates a generalized signaling pathway that could be influenced by a

hypothetical HDAC inhibitor. This is for illustrative purposes only, as the specific activity of N-
Benzyl-2-bromo-N-methylbenzamide has not been determined.

Hypothetical signaling pathway for HDAC inhibition.

Conclusion
This technical guide has provided essential information regarding N-Benzyl-2-bromo-N-
methylbenzamide (CAS No. 124461-28-5), including its chemical properties, a detailed

synthesis protocol, and an overview of relevant analytical data. While its specific biological

functions are yet to be fully explored, its structural similarity to other biologically active

benzamides suggests it may be a valuable compound for further investigation in medicinal

chemistry and drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b040479#n-benzyl-2-bromo-n-methylbenzamide-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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